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Compound of Interest

Compound Name: L-Alanyl-L-Glutamine

Cat. No.: B1664493

Audience: Researchers, scientists, and drug development professionals.

Introduction

L-Alanyl-L-Glutamine is a dipeptide composed of L-alanine and L-glutamine.[1] It is a highly
soluble and stable source of L-glutamine, an essential amino acid crucial for the growth and
proliferation of mammalian cells in culture.[2][3] Unlike L-glutamine, which readily degrades in
liquid media to form ammonia, a cytotoxic byproduct, L-Alanyl-L-Glutamine is stable in
agueous solutions and can withstand heat sterilization.[1][2] This stability makes it an ideal
supplement for cell culture media, ensuring a consistent and non-toxic supply of L-glutamine to
the cells.[4] This document provides a detailed protocol for the preparation of a 200mM L-
Alanyl-L-Glutamine stock solution.

Quantitative Data Summary

A summary of the key quantitative data for L-Alanyl-L-Glutamine is presented in the table
below for easy reference.
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Parameter Value Reference
Molecular Formula CsH1sN304 [2][5][6]
Molecular Weight 217.22 g/mol [516]17181[9]
Appearance White to off-white crystalline 2]

powder
Solubility in Water Highly soluble [1112]131[5]
Stock Solution Concentration 200 mM
Storage of Powder Room temperature [10]
Storage of Stock Solution 2-8°C or £-15°C [11][12]

Experimental Protocol: Preparation of 200mM L-
Alanyl-L-Glutamine Stock Solution

This protocol outlines the steps to prepare a 100 mL of 200mM L-Alanyl-L-Glutamine stock
solution. Adjust the quantities proportionally for different volumes.

Materials:

L-Alanyl-L-Glutamine powder (CAS Number: 39537-23-0)
e Cell culture-grade water (e.g., Water for Injection - WFI)

o Sterile 100 mL volumetric flask or graduated cylinder

o Sterile 100 mL storage bottle

e Analytical balance

» Weighing paper or boat

e Spatula

e Magnetic stirrer and stir bar (optional)
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 Sterile 0.22 pum filter and syringe for sterilization

Procedure:

o Calculation: To prepare 100 mL (0.1 L) of a 200 mM (0.2 mol/L) solution, the required mass
of L-Alanyl-L-Glutamine is calculated as follows:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Mass (g) =0.2mol/Lx 0.1 Lx217.22 g/mol =4.3444 g

» Weighing: Accurately weigh 4.344 g of L-Alanyl-L-Glutamine powder using an analytical
balance.

 Dissolving:

o Add approximately 80 mL of cell culture-grade water to a sterile beaker or flask.

o Gradually add the weighed L-Alanyl-L-Glutamine powder to the water while stirring. A
magnetic stirrer can be used to facilitate dissolution.

o Continue stirring until the powder is completely dissolved. L-Alanyl-L-Glutamine is highly
soluble in water.[1][2][3][5]

e Volume Adjustment:

o Once fully dissolved, transfer the solution to a 100 mL volumetric flask.

o Rinse the original beaker or flask with a small amount of cell culture-grade water and add
the rinsing to the volumetric flask to ensure all the solute is transferred.

o Carefully add cell culture-grade water to the volumetric flask until the bottom of the
meniscus reaches the 100 mL mark.

o Sterilization:

o Sterilize the 200mM L-Alanyl-L-Glutamine solution by passing it through a sterile 0.22
pm syringe filter into a sterile storage bottle. This is a critical step to prevent microbial
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contamination of cell cultures.
e Storage:

o Label the sterile storage bottle with the name of the solution (200mM L-Alanyl-L-

Glutamine), the date of preparation, and your initials.

o Store the stock solution at 2-8°C for short-term use or at <-15°C for long-term storage.[11]
[12] Commercially available 200mM L-Alanyl-L-Glutamine solutions can be stored for up
to 36 months at 2-8°C.[11]

Visualizations

Experimental Workflow for Preparing 200mM L-Alanyl-L-Glutamine Stock Solution

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1664493?utm_src=pdf-body
https://www.benchchem.com/product/b1664493?utm_src=pdf-body
https://www.elabscience.com/p/200-mm-l-alanyl-l-glutamine-solution-100--pb180419
https://www.capricorn-scientific.com/en/shop/stable-glutamine-l-alanyl-l-glutamine-solution-200-mm~p1195
https://www.benchchem.com/product/b1664493?utm_src=pdf-body
https://www.elabscience.com/p/200-mm-l-alanyl-l-glutamine-solution-100--pb180419
https://www.benchchem.com/product/b1664493?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Workflow for Preparing 200mM L-Alanyl-L-Glutamine Stock Solution
Calculate Mass of
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Dissolve Powder in
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Adjust Volume to 100 mL
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Sterilize through a
0.22 pm Filter

Store at 2-8°C
or <-15°C
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Caption: A flowchart illustrating the key steps for preparing a sterile 200mM L-Alanyl-L-
Glutamine stock solution.

Signaling and Usage Pathway in Cell Culture
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Cellular Uptake and Utilization of L-Alanyl-L-Glutamine
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Caption: Diagram showing the cellular uptake and enzymatic cleavage of L-Alanyl-L-
Glutamine into L-Alanine and L-Glutamine for use in cellular metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of 200mM
L-Alanyl-L-Glutamine Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664493#preparing-200mm-l-alanyl-I-glutamine-
stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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